Cas no 4396-02-5 (Isopentyl Borate, (c5h11o)3 B)

• Product name: Isopentyl Borate, (c5h11o)3 B
• CAS No: 4396-02-5
• MF: C₁₅H₃₃BO₃
• MW: 272.23172
• CID: 929263
• PubChem ID: 263098

Isopentyl Borate, (c5h11o)3 B Chemical and Physical Properties

Names and Identifiers

• Isopentyl Borate, (c5h11o)3 B
• CTK5D4430; tris(iso-pentoxy)borane; Triisopentylborat; AR-1L7724; boric acid triisopentyl ester; NSC72447; boric acid tris-(3-chloro-propyl ester); AG-K-95056; Borsaeure-tris-(3-chlor-propylester); AC1L5KHN; Triisoamyl-borat; Borsaeure-tris-< 3-chlor-propylester> ; boric acid tris-(3-methyl-butyl) ester; boric acid tris-(3-chloro-propyl) ester; Borsaeure-triisopentylester; Borsaeure-triisoamylester; tris(3-chloropropyloxy)borane;
• NSC-97421
• NSC97421
• DTXSID10963152
• A826510
• Triisoamylborat
• SCHEMBL3890434
• tris(3-methylbutyl) borate
• 4396-02-5

• Inchi： InChI=1S/C15H33BO3/c1-13(2)7-10-17-16(18-11-8-14(3)4)19-12-9-15(5)6/h13-15H,7-12H2,1-6H3
• InChI Key： HKLUGNQYKGNLDN-UHFFFAOYSA-N
• SMILES： B(OCCC(C)C)(OCCC(C)C)OCCC(C)C

Computed Properties

• Exact Mass: 271.25599
• Monoisotopic Mass: 272.2522751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69
• LogP: 4.15940